Cas no 1420821-04-0 (1-(Isoquinolin-1-yl)propane-1,3-diol)

• Product name: 1-(Isoquinolin-1-yl)propane-1,3-diol
• CAS No: 1420821-04-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2182081

1-(Isoquinolin-1-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(Isoquinolin-1-yl)propane-1,3-diol
• AM98452

• Inchi： 1S/C12H13NO2/c14-8-6-11(15)12-10-4-2-1-3-9(10)5-7-13-12/h1-5,7,11,14-15H,6,8H2
• InChI Key： FETKOOIDSVQGHV-UHFFFAOYSA-N
• SMILES： OC(CCO)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 53.4